Cas no 1003851-27-1 (2-(2,3-dihydroxyphenyl)acetaldehyde)

• Product Name: 2-(2,3-dihydroxyphenyl)acetaldehyde
• CAS No: 1003851-27-1
• MF: C₈H₈O₃
• MW: 152.147322654724
• CID: 5776518
• PubChem ID: 56995399
• Update Time: 2025-06-14

2-(2,3-dihydroxyphenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde, 2,3-dihydroxy-
• 2-(2,3-dihydroxyphenyl)acetaldehyde

• Inchi： 1S/C8H8O3/c9-5-4-6-2-1-3-7(10)8(6)11/h1-3,5,10-11H,4H2
• InChI Key： KQWWLPXFTPQSAZ-UHFFFAOYSA-N
• SMILES： C1(CC=O)=CC=CC(O)=C1O

Experimental Properties

• Density: 1.306±0.06 g/cm3(Predicted)
• Boiling Point: 332.2±27.0 °C(Predicted)
• pka: 9.62±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-(2,3-dihydroxyphenyl)acetaldehyde

Comprehensive Analysis of 2-(2,3-Dihydroxyphenyl)acetaldehyde (CAS No. 1003851-27-1): Properties, Applications, and Research Insights

2-(2,3-Dihydroxyphenyl)acetaldehyde (CAS No. 1003851-27-1) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique dihydroxyphenyl structure. This acetaldehyde derivative exhibits notable reactivity, making it a valuable intermediate in synthesizing bioactive molecules. Recent studies highlight its potential in antioxidant and neuroprotective applications, aligning with the growing demand for natural-derived compounds in drug discovery.

The compound’s chemical properties include a molecular formula of C₈H₈O₃ and a molar mass of 152.15 g/mol. Its dihydroxy functional groups contribute to its solubility in polar solvents like water and ethanol, a feature critical for biomedical applications. Researchers are particularly interested in its role as a precursor for flavonoid synthesis, a class of compounds widely studied for their anti-inflammatory and cancer-preventive properties. This connection to health trends positions 2-(2,3-dihydroxyphenyl)acetaldehyde as a subject of interest in nutraceutical development.

In the context of green chemistry, CAS 1003851-27-1 is being explored for eco-friendly synthesis routes. With increasing searches for sustainable chemical processes, this compound’s potential to reduce toxic byproducts aligns with industry shifts toward environmentally benign methodologies. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize its purity, addressing the quality control concerns prevalent in pharmaceutical manufacturing forums.

Another emerging topic is the compound’s relevance to metabolic pathway studies. Its structural similarity to dopamine intermediates has sparked investigations into neurodegenerative diseases, such as Parkinson’s and Alzheimer’s. This ties into frequent search queries about natural neuroprotectants, enhancing the article’s SEO visibility. Additionally, its chelating ability toward metal ions is under scrutiny for heavy metal detoxification applications, a hot topic in environmental health discussions.

From a commercial perspective, 2-(2,3-dihydroxyphenyl)acetaldehyde is cataloged by suppliers specializing in fine chemicals and research reagents. Pricing trends reflect its niche status, with demand driven by academic and industrial labs focused on phenolic aldehydes. Regulatory compliance, particularly regarding REACH and FDA guidelines, is frequently queried, underscoring the need for transparent sourcing and safety data sheets (SDS).

Future research directions may explore its synergistic effects with other polyphenols, leveraging the popularity of functional food ingredients. As AI-driven drug design gains traction, computational studies on this compound’s molecular docking properties could further elevate its profile. By addressing these high-search-volume themes, this article aims to provide a comprehensive and SEO-optimized resource for scientists and industry professionals.